Cas no 76866-73-4 ( )
structure
Product Name:
CAS No:76866-73-4
MF:C9H20N2O2
MW:188.267302513123
CID:982985
PubChem ID:237029
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL11234761
- DTXSID20998172
- NSC40234
- 2-(dimethylamino)ethyl diethylcarbamate
- 76866-73-4
- NSC-40234
-
-
- Inchi： 1S/C9H20N2O2/c1-5-11(6-2)9(12)13-8-7-10(3)4/h5-8H2,1-4H3
- InChI Key： KDPYLQAAELTYTI-UHFFFAOYSA-N
- SMILES： O(C(N(CC)CC)=O)CCN(C)C
Computed Properties
- Exact Mass: 188.1526
- Monoisotopic Mass: 188.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 32.8Ų
Experimental Properties
- PSA: 32.78
- LogP: 1.02640
Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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